Cas no 37071-21-9 (2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile)

• Product Name: 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• CAS No: 37071-21-9
• MF: C₁₅H₁₄N₂S
• MW: 254.350061893463
• MDL: MFCD02656574
• CID: 4713607
• PubChem ID: 4384255
• Update Time: 2025-08-03

2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• 2-amino-6-phenyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile
• STK444280
• BBL017351
• SEL10025082
• R6034
• SCHEMBL20254478
• 37071-21-9
• F1174-3131
• 2-Amino-4,5,6,7-tetrahydro-6-phenylbenzo[b]thiophene-3-carbonitrile
• MFCD02656574
• VS-06081
• EU-0066666
• G66954
• CS-0314842
• AKOS016345332
• AKOS000144432
• ALBB-002083
• DTXSID701162135
• 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile

• MDL： MFCD02656574
• Inchi： 1S/C15H14N2S/c16-9-13-12-7-6-11(8-14(12)18-15(13)17)10-4-2-1-3-5-10/h1-5,11H,6-8,17H2
• InChI Key： ZQJVUOUXDIKOII-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CC(C1C=CC=CC=1)CC2)N

Computed Properties

• Exact Mass: 254.08776963g/mol
• Monoisotopic Mass: 254.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78
• XLogP3: 4.1

Additional information on 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile

Research Brief on 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS: 37071-21-9)

2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS: 37071-21-9) is a structurally unique benzothiophene derivative that has recently gained attention in medicinal chemistry and drug discovery research. This compound belongs to the class of tetrahydrobenzothiophene carbonitriles, which are known for their diverse biological activities and potential therapeutic applications. The presence of both amino and cyano functional groups on the benzothiophene scaffold makes this molecule particularly interesting for structure-activity relationship studies and further chemical modifications.

Recent studies have focused on the synthetic optimization of 37071-21-9, with several research groups reporting improved synthetic routes that enhance yield and purity. A 2023 publication in the Journal of Medicinal Chemistry described a novel one-pot synthesis method using microwave-assisted reactions, which reduced reaction times from 12 hours to 30 minutes while maintaining yields above 85%. This advancement significantly improves the accessibility of this compound for further pharmacological studies and structure-activity relationship investigations.

Pharmacological screening of 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile has revealed promising activity against several biological targets. In vitro studies conducted in 2024 demonstrated significant inhibitory effects on protein kinases involved in inflammatory pathways, with IC50 values in the low micromolar range. Molecular docking simulations suggest that the compound binds to the ATP-binding site of these kinases, with the amino and cyano groups forming critical hydrogen bonds with key residues in the active site.

The compound's potential as a lead structure for central nervous system (CNS) disorders has been explored in recent preclinical studies. Research published in Neuropharmacology (2024) reported that 37071-21-9 showed excellent blood-brain barrier permeability in rodent models, along with neuroprotective effects in models of oxidative stress-induced neuronal damage. These findings suggest potential applications in neurodegenerative diseases, though further optimization of pharmacokinetic properties may be required.

Structure-activity relationship (SAR) studies have identified several key modifications that can enhance the biological activity of this scaffold. A 2024 structure-property relationship analysis revealed that substitutions at the phenyl ring position can significantly influence both potency and selectivity. Electron-withdrawing groups at the para position were found to improve kinase inhibition potency by approximately 3-fold compared to the parent compound, while maintaining favorable physicochemical properties.

Recent advances in formulation technology have addressed some of the challenges associated with the physicochemical properties of 37071-21-9. A 2024 study in the International Journal of Pharmaceutics reported successful development of nanocrystalline formulations that improved the compound's aqueous solubility by 15-fold while maintaining stability over 6 months at accelerated storage conditions. This formulation breakthrough could facilitate future in vivo studies and potential clinical translation.

Looking forward, 2-Amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile represents a promising scaffold for further drug discovery efforts. Current research directions include the development of prodrug derivatives to improve oral bioavailability, exploration of combination therapies with existing drugs, and investigation of its potential in additional therapeutic areas such as oncology and metabolic disorders. The compound's unique chemical structure and demonstrated biological activities make it a valuable tool compound for medicinal chemistry research and a potential starting point for new therapeutic agents.